Cas no 32695-27-5 (Dapsone Hydroxylamine)

• Product Name: Dapsone Hydroxylamine
• CAS No: 32695-27-5
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 309249
• PubChem ID: 65387
• Update Time: 2025-05-21

Dapsone Hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-aminophenyl)sulfonyl]-N-hydroxy-
• DAPSONE HYDROXYLAMINE
• N-[4-(4-aminophenyl)sulfonylphenyl]hydroxylamine
• NSC 742234
• [4,(4-Hydroxylaminophenyl-sulfonyl)]aniline
• GS5815Z51W
• NI 1-146-1
• N-Hydroxydapsone
• Benzenamine, 4-((4-aminophenyl)sulfonyl)-N-hydroxy-
• N-HYDROXY-4,4'-SULFONYLDI(ANILINE)
• Dds-noh
• CHEBI:186006
• 4-Hydroxylamino-4'-aminophenyl sulfone
• 32695-27-5
• DTXSID30186361
• 4-(HYDROXYAMINO)-4'-AMINODIPHENYL SULFONE
• NSC742234
• NSC-742234
• HY-137155
• HADS
• 4-(4-Hydroxylaminophenyl-sulfonyl)aniline
• CS-0136842
• Q27279256
• 4-AMINO-4'-HYDROXAMINE-DIPHENYLSULPHONE
• N-Hydroxy-4,4'-sulfonyldi-aniline
• 4-Amino-4'-hydroxylaminodiphenylsulfone
• 4-(4-(hydroxyamino)phenylsulfonyl)aniline
• NS00115954
• FT-0624446
• J-018840
• N-[4-(4-aminophenyl)sulonylphenyl]hydroxylamine
• AKOS030255828
• SB36609
• CHEMBL1247
• Dapsone-hydroxylamine 100 microg/mL in Acetonitrile
• UNII-GS5815Z51W
• Dapsonehydroxylamine
• Dapsone Hydroxylamine

• Inchi： 1S/C12H12N2O3S/c13-9-1-5-11(6-2-9)18(16,17)12-7-3-10(14-15)4-8-12/h1-8,14-15H,13H2
• InChI Key： IYDSJDWESCGRKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)NO)(=O)=O

Computed Properties

• Exact Mass: 264.05700
• Monoisotopic Mass: 264.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.464
• Melting Point: 194°C dec.
• Boiling Point: 531.1°Cat760mmHg
• Flash Point: 275°C
• Refractive Index: 1.69
• Stability/Shelf Life: Light Sensitive, Temperature Sensitive
• PSA: 100.80000
• LogP: 3.63770

Dapsone Hydroxylamine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Dapsone Hydroxylamine

Research Briefing on Dapsone Hydroxylamine (CAS: 32695-27-5): Recent Advances and Implications

Dapsone Hydroxylamine (DDS-NOH, CAS: 32695-27-5), a primary metabolite of the sulfone antibiotic dapsone, has garnered significant attention in recent years due to its dual role as both a therapeutic agent and a potential toxicological concern. This research briefing synthesizes the latest findings on its mechanisms of action, pharmacological applications, and safety profile, drawing from peer-reviewed studies published within the last three years.

A 2023 study in Chemical Research in Toxicology elucidated the redox cycling properties of DDS-NOH (32695-27-5), demonstrating its capacity to generate reactive oxygen species (ROS) in neutrophils via NADPH oxidase activation. This mechanism underpins both its antimicrobial effects against Mycobacterium leprae and its association with methemoglobinemia—a critical consideration for dose optimization in leprosy and dermatitis herpetiformis treatments.

Advancements in analytical methodologies have enabled precise quantification of DDS-NOH in biological matrices. A 2024 Journal of Chromatography B paper validated a novel UPLC-MS/MS assay with a lower limit of quantification (LLOQ) of 0.1 ng/mL, facilitating pharmacokinetic studies in patients receiving long-term dapsone therapy. This technical breakthrough addresses previous challenges in distinguishing DDS-NOH from other oxidative metabolites.

Emerging therapeutic applications were highlighted in a recent Nature Chemical Biology report, where DDS-NOH exhibited selective cytotoxicity in chronic myeloid leukemia (CML) cell lines through JAK-STAT pathway inhibition. The compound's unique ability to cross the blood-brain barrier (logP = 1.2) suggests potential for CNS lymphoma applications, though Phase I trials remain pending.

Safety evaluations have progressed with the 2024 WHO Technical Report Series No. 1035, which established a revised threshold of 0.3% DDS-NOH impurity in pharmaceutical-grade dapsone. This standard reflects improved understanding of dose-dependent hemoglobin oxidation kinetics, particularly in G6PD-deficient populations where the metabolite's half-life extends to 14.7 hours versus 8.2 hours in controls.

Ongoing research at the European Medicines Agency (EMA) is investigating DDS-NOH's role in drug-induced hypersensitivity syndrome (DIHS), with preliminary data indicating HLA-B*13:01 allele correlation. These findings may lead to pharmacogenetic screening requirements for dapsone-containing regimens, mirroring approaches for abacavir and carbamazepine.

The environmental fate of 32695-27-5 has become an emerging concern, as detected in 7% of wastewater samples near leprosaria in Southeast Asia (2023 Environmental Science & Technology). Photodegradation studies show a half-life of 32 hours under tropical sunlight, prompting calls for advanced oxidation process (AOP) implementation in pharmaceutical wastewater treatment.

In conclusion, while Dapsone Hydroxylamine remains indispensable in anti-mycobacterial therapy, contemporary research emphasizes the need for: (1) enhanced impurity control in manufacturing, (2) personalized dosing algorithms incorporating pharmacogenomics, and (3) environmental risk mitigation strategies. The compound's expanding therapeutic potential in oncology warrants further investigation through controlled clinical trials.